3-phenyl-1,2-thiazole-4-carbaldehyde
Overview
Description
3-Phenyl-1,2-thiazole-4-carbaldehyde (PTCA) is an important chemical compound that has a wide variety of applications in the scientific and industrial fields. It is a heterocyclic compound, which means that it contains both a carbon and a nitrogen atom in its cyclic structure. PTCA is used as a starting material for the synthesis of various compounds, and is also used as a catalyst for the production of other chemicals. It is also used as an intermediate in the synthesis of drugs, food additives, and other compounds. In addition, PTCA has been studied for its potential applications in the field of biochemistry, as well as its ability to act as an antioxidant.
Scientific Research Applications
3-phenyl-1,2-thiazole-4-carbaldehyde has been studied extensively in the scientific and industrial fields. It has been used as a starting material for the synthesis of various compounds, and is also used as a catalyst for the production of other chemicals. In addition, 3-phenyl-1,2-thiazole-4-carbaldehyde has been studied for its potential applications in the field of biochemistry, as well as its ability to act as an antioxidant. In particular, 3-phenyl-1,2-thiazole-4-carbaldehyde has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of certain types of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders, as it has been found to have neuroprotective effects.
Mechanism of Action
The exact mechanism of action of 3-phenyl-1,2-thiazole-4-carbaldehyde is not yet fully understood, but it is believed to involve the inhibition of certain enzymes involved in the metabolism of certain compounds. Specifically, 3-phenyl-1,2-thiazole-4-carbaldehyde has been found to inhibit the enzyme 5-lipoxygenase, which is responsible for the conversion of arachidonic acid into leukotrienes. In addition, 3-phenyl-1,2-thiazole-4-carbaldehyde has been found to inhibit the enzyme cyclooxygenase, which is responsible for the conversion of arachidonic acid into prostaglandins. By inhibiting these enzymes, 3-phenyl-1,2-thiazole-4-carbaldehyde is believed to reduce inflammation and pain.
Biochemical and Physiological Effects
3-phenyl-1,2-thiazole-4-carbaldehyde has been found to have a variety of biochemical and physiological effects. In particular, it has been found to have anti-inflammatory and pain-relieving effects. It has also been found to have neuroprotective effects, as well as to have anti-cancer effects. In addition, 3-phenyl-1,2-thiazole-4-carbaldehyde has been found to have antioxidant effects, and to have the potential to reduce the risk of certain cardiovascular diseases.
Advantages and Limitations for Lab Experiments
3-phenyl-1,2-thiazole-4-carbaldehyde has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available from chemical suppliers. In addition, 3-phenyl-1,2-thiazole-4-carbaldehyde is relatively stable and can be stored for extended periods of time without significant degradation. However, 3-phenyl-1,2-thiazole-4-carbaldehyde is also relatively toxic, and should be handled with care in the laboratory.
Future Directions
3-phenyl-1,2-thiazole-4-carbaldehyde has a wide variety of potential applications, and there are many possible future directions for research. For example, further research could be conducted to better understand the mechanism of action of 3-phenyl-1,2-thiazole-4-carbaldehyde, as well as to explore its potential therapeutic applications. In addition, further research could be conducted to explore the potential of 3-phenyl-1,2-thiazole-4-carbaldehyde as an antioxidant, as well as to explore its potential use in the treatment of neurological disorders. Finally, further research could be conducted to explore the potential of 3-phenyl-1,2-thiazole-4-carbaldehyde as a catalyst for the production of other chemicals.
Synthesis Methods
3-phenyl-1,2-thiazole-4-carbaldehyde can be synthesized in several different ways, but the most common method is the reduction of 3-nitro-1,2-thiazole-4-carbaldehyde. This reaction is usually performed in an aqueous solution of sodium hydroxide, and requires the addition of a reducing agent such as sodium borohydride. The reaction is typically carried out at room temperature, and the product is a crystalline solid. Other methods for synthesizing 3-phenyl-1,2-thiazole-4-carbaldehyde include the use of a Friedel-Crafts acylation reaction, as well as the use of a Grignard reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-phenyl-1,2-thiazole-4-carbaldehyde involves the condensation of 2-aminothiophenol with benzaldehyde followed by oxidation of the resulting thioether to the aldehyde.", "Starting Materials": [ "2-aminothiophenol", "benzaldehyde", "acetic acid", "sodium acetate", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophenol (1.0 eq) and benzaldehyde (1.2 eq) in acetic acid and add sodium acetate (1.2 eq) as a base. Stir the mixture at room temperature for 2 hours.", "Step 2: Filter the resulting solid and wash with water. Dry the solid under vacuum.", "Step 3: Dissolve the solid in ethanol and add hydrogen peroxide (1.5 eq) dropwise. Stir the mixture at room temperature for 2 hours.", "Step 4: Filter the resulting solid and wash with water. Dry the solid under vacuum to obtain 3-phenyl-1,2-thiazole-4-carbaldehyde." ] } | |
CAS RN |
2731011-17-7 |
Molecular Formula |
C10H7NOS |
Molecular Weight |
189.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
